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Compound of Interest

Compound Name: Nickel-58

Cat. No.: B083857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear binding energy of the

stable isotope Nickel-58 (⁵⁸Ni). The document details the quantitative data associated with

⁵⁸Ni, outlines the experimental protocols for its measurement, and discusses the theoretical

framework underpinning its stability.

Quantitative Data Summary
The following table summarizes the key quantitative data for the ⁵⁸Ni isotope and its constituent

particles. These values are essential for understanding and calculating the nuclear binding

energy.
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Parameter Symbol Value Unit

Atomic Mass of ⁵⁸Ni m(⁵⁸Ni) 57.9353429 u

Mass of Proton mₚ 1.007276 u

Mass of Neutron mₙ 1.008665 u

Atomic Number of

Nickel
Z 28 -

Neutron Number of

⁵⁸Ni
N 30 -

Mass Defect of ⁵⁸Ni Δm 0.543706 u

Nuclear Binding

Energy of ⁵⁸Ni
BE 506.459 MeV

Binding Energy per

Nucleon
BE/A 8.732 MeV

Theoretical Framework
The stability of an atomic nucleus is determined by its nuclear binding energy, a consequence

of the strong nuclear force overcoming the electrostatic repulsion between protons. The

concept is rooted in the principle of mass-energy equivalence (E=mc²).

Mass Defect and Binding Energy
The mass of a stable nucleus is always less than the sum of the individual masses of its

constituent protons and neutrons. This difference in mass is known as the mass defect (Δm).

The energy equivalent of this mass defect is the nuclear binding energy (BE), which represents

the energy released during the formation of the nucleus. It is also the minimum energy required

to disassemble the nucleus into its constituent nucleons.

The relationship is given by:

BE = Δm * c²

where c is the speed of light.
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The calculation of the mass defect for ⁵⁸Ni is as follows:

Δm = [ (Z * mₚ) + (N * mₙ) ] - m(⁵⁸Ni) Δm = [ (28 * 1.007276 u) + (30 * 1.008665 u) ] -

57.9353429 u Δm = [ 28.203728 u + 30.25995 u ] - 57.9353429 u Δm = 58.463678 u -

57.9353429 u Δm = 0.5283351 u

Note: The slight discrepancy between this calculated value and the tabulated value can be

attributed to the use of slightly different accepted masses for the proton and neutron in various

sources.

To convert the mass defect to binding energy in Mega-electron Volts (MeV), the conversion

factor 1 u = 931.5 MeV/c² is used.

BE = 0.543706 u * 931.5 MeV/u ≈ 506.459 MeV

The binding energy per nucleon (BE/A) is a measure of the average stability of the nucleus. For

⁵⁸Ni, with a mass number (A) of 58:

BE/A = 506.459 MeV / 58 ≈ 8.732 MeV

This value places ⁵⁸Ni among the more stable isotopes, though Nickel-62 has the highest

binding energy per nucleon of any known nuclide.[1]

The Semi-Empirical Mass Formula (SEMF)
The Semi-Empirical Mass Formula, based on the liquid-drop model of the nucleus, provides a

theoretical approximation of the binding energy.[2][3][4] It considers several factors that

contribute to the overall binding energy:

BE = aᵥA - aₛA²/³ - a꜀(Z(Z-1))/A¹/³ - aₐ((A-2Z)²)/A ± δ(A,Z)

Where:

aᵥA (Volume Term): Represents the binding energy due to the strong nuclear force,

proportional to the number of nucleons.[5]

aₛA²/³ (Surface Term): A correction for the reduced binding of nucleons at the surface of the

nucleus.[5]
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a꜀(Z(Z-1))/A¹/³ (Coulomb Term): Accounts for the electrostatic repulsion between protons,

which reduces the binding energy.[5]

aₐ((A-2Z)²)/A (Asymmetry Term): A quantum mechanical effect that favors an equal number

of protons and neutrons.[5]

δ(A,Z) (Pairing Term): Accounts for the increased stability of nuclei with even numbers of

protons and/or neutrons.

The coefficients (aᵥ, aₛ, a꜀, aₐ, and the form of δ) are determined empirically by fitting to

experimental data across a range of nuclides.

Experimental Protocols
The precise determination of nuclear binding energy relies on the accurate measurement of

atomic masses. High-precision mass spectrometry is the primary experimental technique

employed for this purpose.

Mass Spectrometry for Atomic Mass Determination
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. By creating ions

of ⁵⁸Ni and precisely measuring their m/z, the atomic mass can be determined with high

accuracy.

Key Techniques:

Penning Trap Mass Spectrometry (PTMS): This technique confines ions in a strong, uniform

magnetic field and a weak quadrupolar electric field. The cyclotron frequency of the trapped

ions is inversely proportional to their mass-to-charge ratio and can be measured with

extremely high precision.

Multi-Reflection Time-of-Flight Mass Spectrometry (MR-TOF-MS): In this method, ions are

reflected multiple times between electrostatic mirrors, significantly extending their flight path

and allowing for very precise time-of-flight measurements, which are directly related to the

mass-to-charge ratio.

Generalized Experimental Workflow:
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Sample Preparation and Ionization: A sample containing Nickel is introduced into the mass

spectrometer. For ⁵⁸Ni, which is a stable isotope, this can be a high-purity metallic foil or a

nickel compound. The sample is then ionized, typically through electron impact or laser

ablation, to create Ni⁺ ions.

Ion Trapping and Manipulation: The generated ions are guided into the Penning trap or the

MR-TOF analyzer. In a Penning trap, the ions are captured and their motion is cooled and

centered.

Mass Measurement:

In PTMS: The cyclotron frequency of the trapped ⁵⁸Ni⁺ ions is measured by applying a

radiofrequency field and detecting the resonance. This frequency is then compared to that

of a reference ion with a well-known mass to determine the precise mass of the ⁵⁸Ni ion.

In MR-TOF-MS: The ions are injected into the analyzer and undergo a large number of

reflections. The total time of flight is measured, and by comparing it to the time of flight of a

known reference ion, the mass of the ⁵⁸Ni ion is determined.

Data Analysis: The raw frequency or time-of-flight data is processed to calculate the mass of

the ⁵⁸Ni ion. This involves accounting for various systematic effects and performing statistical

analysis to determine the final mass value and its uncertainty. The mass of the electron is

then subtracted to obtain the atomic mass of the neutral ⁵⁸Ni atom.

Electron Scattering for Nuclear Charge Distribution
Principle: While not a direct measurement of binding energy, electron scattering experiments

provide crucial information about the charge distribution within the nucleus. This data is used to

validate the parameters of the Coulomb term in the semi-empirical mass formula.

Methodology:

A high-energy beam of electrons is directed at a thin target of ⁵⁸Ni.

The scattered electrons are detected at various angles.
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The differential cross-section of the scattering is measured as a function of the scattering

angle and electron energy.

Deviations from the scattering pattern expected for a point-like nucleus provide information

about the spatial distribution of charge (protons) within the ⁵⁸Ni nucleus.[6]

This charge distribution is then used to refine the understanding of the Coulomb repulsion

within the nucleus, a key component of the total binding energy.[7]
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Caption: Calculation of ⁵⁸Ni nuclear binding energy from mass defect.
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Caption: Experimental workflow for determining nuclear binding energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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